Cas no 899999-27-0 (N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide)

• Product Name: N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide
• CAS No: 899999-27-0
• MF: C₂₂H₂₄F₃N₃O₄
• MW: 451.438876152039
• CID: 5458860
• PubChem ID: 16800314
• Update Time: 2025-07-19

N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• F2880-2064
• VU0504597-1
• N-[2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide
• N1-(2-morpholino-2-(p-tolyl)ethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide
• AKOS024474772
• 899999-27-0
• N1-[2-(4-Methylphenyl)-2-(4-morpholinyl)ethyl]-N2-[4-(trifluoromethoxy)phenyl]ethanediamide
• N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide

• Inchi： 1S/C22H24F3N3O4/c1-15-2-4-16(5-3-15)19(28-10-12-31-13-11-28)14-26-20(29)21(30)27-17-6-8-18(9-7-17)32-22(23,24)25/h2-9,19H,10-14H2,1H3,(H,26,29)(H,27,30)
• InChI Key： MPNRYBDHYYJZMZ-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(C)C=C1)N1CCOCC1)(=O)C(NC1=CC=C(OC(F)(F)F)C=C1)=O

Computed Properties

• Exact Mass: 451.17189074g/mol
• Monoisotopic Mass: 451.17189074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 79.9Ų

Experimental Properties

• Density: 1.325±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.62±0.70(Predicted)

Additional information on N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide

Comprehensive Overview of N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 899999-27-0)

The compound N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 899999-27-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a 4-methylphenyl moiety, a morpholin-4-yl ring, and a trifluoromethoxy substituent. These features contribute to its potential applications in pharmaceutical research and material science. The presence of the trifluoromethoxy group, in particular, is noteworthy due to its electron-withdrawing properties, which can enhance metabolic stability and bioavailability in drug design.

In recent years, the demand for fluorinated compounds has surged, driven by their utility in agrochemicals, pharmaceuticals, and advanced materials. The trifluoromethoxy group in this compound aligns with this trend, as it is often explored for its ability to modulate lipophilicity and binding affinity. Researchers are increasingly investigating such long-tail keywords like "fluorinated amides in drug discovery" and "morpholine derivatives in medicinal chemistry," reflecting the growing interest in this niche. The compound's CAS No. 899999-27-0 serves as a critical identifier for regulatory and scientific documentation, ensuring precise communication across global research communities.

The synthesis of N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide involves multi-step organic reactions, often starting from commercially available precursors like 4-methylphenethylamine and morpholine. The incorporation of the ethanediamide linker provides a rigid yet flexible scaffold, which is advantageous for designing target-specific molecules. This structural versatility has sparked discussions in forums and publications, with queries such as "role of diamides in molecular recognition" gaining traction. Such SEO-optimized terms highlight the compound's relevance in contemporary research.

From a pharmacological perspective, the compound's morpholin-4-yl group is a common pharmacophore found in FDA-approved drugs, particularly kinase inhibitors and CNS-active agents. This has led to speculative interest in its potential as a lead compound for neurodegenerative or oncology applications. Online searches for "morpholine-based CNS drugs" or "trifluoromethoxy phenylethanediamide derivatives" underscore the public's curiosity about its therapeutic potential. However, rigorous preclinical studies are essential to validate these hypotheses.

In material science, the N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide could serve as a building block for polymers or coatings, leveraging its aromatic and heterocyclic components for thermal stability and solubility tuning. Industry professionals frequently search for "high-performance polyamides with fluorinated side chains," indicating a market need for such innovations. The compound's CAS No. 899999-27-0 ensures traceability in patent filings and technical datasheets, a critical factor for commercialization.

Environmental and safety profiles of this compound are also under scrutiny, as regulatory bodies emphasize green chemistry principles. Queries like "biodegradability of morpholine derivatives" or "eco-friendly synthesis of trifluoromethoxy compounds" reflect this shift. While N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide is not classified as hazardous, its handling requires standard laboratory precautions to avoid unnecessary exposure.

In summary, N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 899999-27-0) represents a multifaceted compound with promising applications across diverse fields. Its structural attributes align with current research trends, making it a subject of interest for both academic and industrial stakeholders. By addressing user-centric queries and leveraging SEO-friendly terminology, this overview aims to bridge the gap between scientific complexity and accessible knowledge dissemination.